Cas no 1351478-35-7 (1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-imidazole)

• Product Name: 1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-imidazole
• CAS No: 1351478-35-7
• MF: C₁₆H₂₁BN₂O₂
• MW: 284.161144018173
• MDL: MFCD18735902
• CID: 1075689
• PubChem ID: 70115468
• Update Time: 2025-10-30

1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-[(1-Imidazolyl)methyl]phenylboronic Acid Pinacol Ester
• 1-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzyl]-1H-imidazole
• 1-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]-1H-imid azole
• 1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-imidazole
• 1351478-35-7
• AS-2682
• 1-{[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYL}IMIDAZOLE
• 4-(Imidazol-1yl)methylphenylboronic acid pinacol ester
• SCHEMBL7513421
• GVBBYQGYCDPTQO-UHFFFAOYSA-N
• Z1336751373
• 1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)-1H-imidazole
• SB22954
• AC3904
• 1-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]imidazole
• MFCD18735902
• CS-0174629
• A887744
• DB-228966
• EN300-265971
• 1-{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-imidazole
• SY027050
• AKOS017549430
• XH0338

• MDL： MFCD18735902
• Inchi： 1S/C16H21BN2O2/c1-15(2)16(3,4)21-17(20-15)14-7-5-13(6-8-14)11-19-10-9-18-12-19/h5-10,12H,11H2,1-4H3
• InChI Key： GVBBYQGYCDPTQO-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(CN3C=NC=C3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 284.1696081g/mol
• Monoisotopic Mass: 284.1696081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 437.8±28.0 °C at 760 mmHg
• Flash Point: 218.5±24.0 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-imidazole Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-imidazole

Compound CAS No. 1351478-35-7: 1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-imidazole

The compound with CAS number 1351478-35-7, known as 1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-imidazole, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structure and promising applications in drug discovery, material synthesis, and catalytic processes. The molecule's structure incorporates an imidazole ring fused with a boron-containing dioxaborolane moiety, making it a versatile building block for advanced chemical systems.

Imidazole, a heterocyclic aromatic compound with two nitrogen atoms in its five-membered ring, is a fundamental structure in organic chemistry. The imidazole ring is known for its stability and ability to form hydrogen bonds, which makes it a valuable component in pharmaceuticals and agrochemicals. In this compound, the imidazole ring is further functionalized with a methyl group attached to a phenyl ring that bears a tetramethyl-dioxaborolane substituent. This substitution pattern enhances the molecule's electronic properties and reactivity, making it suitable for applications in organometallic chemistry and boron-based materials.

The tetramethyl-dioxaborolane group attached to the phenyl ring introduces unique electronic and steric effects into the molecule. Dioxaborolanes are known for their stability and ability to act as boron sources in various chemical reactions. The presence of four methyl groups on the dioxaborolane ring further stabilizes the structure and provides additional sites for potential functionalization. This makes the compound an attractive candidate for use in cross-coupling reactions, such as the Suzuki-Miyaura coupling, where boron-containing compounds are commonly employed as coupling partners.

Recent studies have highlighted the importance of boron-containing heterocycles in modern chemistry. These compounds are being explored for their potential in designing new materials with tailored electronic properties. For instance, the integration of imidazole with a boron-containing moiety could lead to the development of novel semiconducting materials or advanced catalysts for industrial processes. Researchers have also investigated the use of such compounds in medicinal chemistry, where they may serve as scaffolds for designing bioactive molecules with improved pharmacokinetic profiles.

The synthesis of 1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-imidazole involves a combination of traditional organic synthesis techniques and modern catalytic methods. The construction of the imidazole ring typically requires careful control over reaction conditions to ensure high yields and purity. The introduction of the dioxaborolane group often involves nucleophilic substitution or coupling reactions that require precise stoichiometry and catalyst selection. These challenges highlight the need for skilled synthetic chemists to successfully prepare this compound at scale.

In terms of applications, this compound has shown promise in several areas. In drug discovery, its unique structure could serve as a lead compound for developing new therapeutics targeting various disease states. The imidazole moiety is already present in several FDA-approved drugs, such as cimetidine and clotrimazole, which underscores its potential utility in medicinal chemistry. Additionally, the boron-containing group may enable the molecule to act as a boron neutron capture therapy (BNCT) agent or as a contrast agent in imaging technologies.

From a materials science perspective, this compound could be used as a precursor for synthesizing advanced polymers or hybrid materials with tailored properties. The combination of an aromatic imidazole ring and a boron-containing dioxaborolane group offers opportunities for designing materials with enhanced thermal stability, mechanical strength, or electronic conductivity. Researchers are actively exploring such possibilities by incorporating similar structures into polymer frameworks or using them as templates for nanomaterial synthesis.

The study of boron heterocycles has also led to advancements in catalysis. Boron atoms are known to activate certain chemical bonds through their Lewis acidic properties, making them valuable components in catalytic systems. This compound's structure could potentially be exploited to design new catalysts for organic transformations or energy storage devices such as batteries and supercapacitors.

In conclusion, 1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1H-imidazole (CAS No. 1351478-35-7) is a multifaceted organic molecule with significant potential across diverse fields of chemistry and materials science. Its unique structure combines the stability and reactivity of an imidazole ring with the functional versatility of a boron-containing dioxaborolane group. As research continues to uncover new applications for this compound